Cas no 829-08-3 ( )
structure
Product Name:
CAS No:829-08-3
MF:C10H13NO2
MW:179.215722799301
CID:988339
PubChem ID:5836153
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- (1Z)-1-hydroxyimino-2-methyl-1-phenylpropan-2-ol
- NSC401768
- 829-08-3
- NSC-401768
- DTXSID40421098
- SCHEMBL12014238
-
-
- Inchi: 1S/C10H13NO2/c1-10(2,12)9(11-13)8-6-4-3-5-7-8/h3-7,12-13H,1-2H3/b11-9-
- InChI Key: JMAYCRNSMJJGKZ-LUAWRHEFSA-N
- SMILES: OC(C)(C)/C(/C1C=CC=CC=1)=N\O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.8Ų
Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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